molecular formula C14H11FN2O B8483907 5-Amino-2-(3-fluoro-benzyloxy)-benzonitrile

5-Amino-2-(3-fluoro-benzyloxy)-benzonitrile

Cat. No.: B8483907
M. Wt: 242.25 g/mol
InChI Key: GNURHKSRCPKWBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2-(3-fluoro-benzyloxy)-benzonitrile is a useful research compound. Its molecular formula is C14H11FN2O and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11FN2O

Molecular Weight

242.25 g/mol

IUPAC Name

5-amino-2-[(3-fluorophenyl)methoxy]benzonitrile

InChI

InChI=1S/C14H11FN2O/c15-12-3-1-2-10(6-12)9-18-14-5-4-13(17)7-11(14)8-16/h1-7H,9,17H2

InChI Key

GNURHKSRCPKWBW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20A (108 mg, 0.4 mmol) and tin chloride (268 mg ,1.2 mmol) in EtOAc (4 ml) was heated to reflux for 15 h. The mixture was cooled to rt and triturated with EtOAc (2×60 ml). The filtrate was concentrated in vacuo. The combined EtOAc extracts were washed with NaHCO3 (1×30 ml), brine (1×30 ml), dried (MgSO4), filtered and concentrated in vacuo to give 20B (43 mg, 45% pure) which was used in next step without further purification.
Name
Quantity
108 mg
Type
reactant
Reaction Step One
Name
tin chloride
Quantity
268 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Yield
45%

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